3,5-bis(propylthio)-4-isothiazolecarboxylic acid

• IUPAC Name: 3,5-bis(propylsulfanyl)-1,2-thiazole-4-carboxylic acid
• InChI: InChI=1S/C10H15NO2S3/c1-3-5-14-8-7(9(12)13)10(16-11-8)15-6-4-2/h3-6H2,1-2H3,(H,12,13)
• InChI Key: GAGWJELWTPQHIA-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=C(C(=NS1)SCCC)C(=O)O
• Molecular Formula: C10H15NO2S3
• Molecular Weight: 277.4 g/mol

Description

3,5-bis(propylthio)-4-isothiazolecarboxylic acid (BTPTC) is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

3,5-bis(propylthio)-4-isothiazolecarboxylic acid has been studied for its potential use as a corrosion inhibitor for steel and copper alloys. It has also been investigated for its antimicrobial properties against various bacteria and fungi. In addition, 3,5-bis(propylthio)-4-isothiazolecarboxylic acid has shown promise as a potential drug candidate for the treatment of cancer and inflammation.

Mechanism of Action

The mechanism of action of 3,5-bis(propylthio)-4-isothiazolecarboxylic acid is not fully understood. However, studies have suggested that it may inhibit the activity of enzymes involved in the growth and proliferation of cancer cells. It may also disrupt the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that 3,5-bis(propylthio)-4-isothiazolecarboxylic acid has low toxicity and does not cause significant physiological effects in animals. However, further research is needed to fully understand its biochemical and physiological effects on humans.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-bis(propylthio)-4-isothiazolecarboxylic acid in lab experiments is its low toxicity, which makes it a safer alternative to other chemicals. However, its limited solubility in water may pose a challenge for certain experiments.

Future Directions

There are several potential future directions for research on 3,5-bis(propylthio)-4-isothiazolecarboxylic acid. One area of interest is its use as a corrosion inhibitor for other metals and alloys. Another area of research is its potential as a drug candidate for the treatment of inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of 3,5-bis(propylthio)-4-isothiazolecarboxylic acid and its potential applications in various fields.
Conclusion:
3,5-bis(propylthio)-4-isothiazolecarboxylic acid is a chemical compound that has shown promise in various scientific research applications. Its low toxicity and potential as a drug candidate make it an attractive area of research for future studies. However, further research is needed to fully understand its mechanism of action and potential applications in various fields.

Synthesis Methods

3,5-bis(propylthio)-4-isothiazolecarboxylic acid can be synthesized through the reaction of 2,4-dichloro-5-propylthio-1,3-thiazole with potassium cyanate in the presence of sodium methoxide. The resulting product is then treated with hydrochloric acid to obtain 3,5-bis(propylthio)-4-isothiazolecarboxylic acid.